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Introduction
Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes.

Their dysregulation is implicated in numerous diseases, making them prime targets for

therapeutic intervention. The AMP-activated protein kinase (AMPK) is a key sensor of cellular

energy status, playing a central role in metabolism. This document provides a detailed protocol

for a non-radioactive, fluorescence-based kinase inhibition assay using a FAM-labeled SAMS

peptide substrate to screen for and characterize inhibitors of AMPK.

The assay is based on the principle that the phosphorylation of the FAM-SAMS peptide by

AMPK will result in a change in the local environment of the fluorescein (FAM) dye, leading to a

change in its fluorescence properties. Inhibitors of AMPK will prevent this phosphorylation, and

thus the fluorescence signal will remain unchanged. This method offers a sensitive and high-

throughput compatible alternative to traditional radioactive assays.
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AMPK is a central regulator of cellular energy homeostasis. It is a heterotrimeric enzyme

composed of a catalytic α subunit and regulatory β and γ subunits. AMPK is activated in

response to an increase in the cellular AMP:ATP ratio, which can be caused by various

metabolic stresses such as glucose deprivation, hypoxia, and exercise. Once activated, AMPK

phosphorylates a multitude of downstream targets to restore energy balance by switching on

catabolic pathways that generate ATP while switching off anabolic pathways that consume ATP.
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Caption: A simplified diagram of the AMPK signaling pathway.
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Experimental Workflow
The FAM-SAMS kinase inhibition assay follows a straightforward workflow that is amenable to

high-throughput screening in a microplate format. The key steps include reagent preparation,

reaction setup with the kinase, substrate, and potential inhibitor, initiation of the reaction with

ATP, and subsequent measurement of the fluorescence signal over time.

1. Reagent Preparation
(Buffer, Enzyme, Substrate, Inhibitor, ATP)

2. Reaction Setup in 384-well plate
(AMPK, FAM-SAMS, Inhibitor)

3. Pre-incubation
(e.g., 10-30 min at RT)

4. Reaction Initiation
(Add ATP)

5. Kinetic Fluorescence Reading
(Excitation: ~485 nm, Emission: ~520 nm)

6. Data Analysis
(Calculate % Inhibition, Determine IC50)

Click to download full resolution via product page

Caption: The experimental workflow for the FAM-SAMS kinase inhibition assay.
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Materials and Reagents
Kinase: Recombinant human AMPK (α1/β1/γ1 or other isoforms)

Substrate: FAM-SAMS Peptide (Sequence: 5-FAM-HMRSAMSGLHLVKRR)

ATP: Adenosine 5'-triphosphate, disodium salt

Inhibitor: Staurosporine (as a control inhibitor) or test compounds

Assay Buffer: 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT

Plate: Black, low-volume 384-well microplate

Instrumentation: Fluorescence plate reader capable of kinetic measurements

Reagent Preparation
Kinase Assay Buffer (1X): Prepare a stock solution of the assay buffer and store it at 4°C. On

the day of the experiment, add DTT to the required volume of buffer to a final concentration

of 50 µM.

FAM-SAMS Substrate Stock Solution (1 mM): Dissolve the lyophilized FAM-SAMS peptide

in sterile, nuclease-free water to a concentration of 1 mM. Aliquot and store at -20°C.

ATP Stock Solution (10 mM): Dissolve ATP in sterile, nuclease-free water to a concentration

of 10 mM. Aliquot and store at -20°C.

AMPK Working Solution: Dilute the recombinant AMPK enzyme in 1X Kinase Assay Buffer to

the desired working concentration. The optimal concentration should be determined

empirically by performing an enzyme titration.

Inhibitor/Test Compound Stock Solutions: Prepare stock solutions of the control inhibitor

(e.g., Staurosporine) and test compounds in 100% DMSO. Create a serial dilution of the

stocks in DMSO.

Assay Procedure
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Compound Dispensing: Add 1 µL of the serially diluted inhibitor or DMSO (for control wells)

to the wells of a 384-well plate.

Enzyme and Substrate Addition: Prepare a master mix containing the AMPK enzyme and

FAM-SAMS substrate in 1X Kinase Assay Buffer. Add 20 µL of this master mix to each well

of the plate. The final concentration of FAM-SAMS should be in the range of 2-20 µM, and

the optimal AMPK concentration should be predetermined.

Pre-incubation: Gently mix the plate and incubate for 10-30 minutes at room temperature to

allow the inhibitor to bind to the enzyme.

Reaction Initiation: Prepare a working solution of ATP in 1X Kinase Assay Buffer. Add 5 µL of

the ATP solution to each well to initiate the kinase reaction. The final ATP concentration

should be close to the Km value for the specific AMPK isoform, typically in the range of 10-

100 µM.

Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader pre-

set to the appropriate temperature (e.g., 30°C). Measure the fluorescence intensity

kinetically for 30-60 minutes, with readings taken every 1-2 minutes. Use an excitation

wavelength of approximately 485 nm and an emission wavelength of approximately 520 nm.

Data Analysis
Calculate the initial reaction rates (slopes) from the linear portion of the kinetic fluorescence

curves for each well.

Determine the percent inhibition for each inhibitor concentration using the following formula:

% Inhibition = 100 x (1 - (Rateinhibitor - Rateno enzyme) / (RateDMSO - Rateno enzyme))

Plot the percent inhibition against the logarithm of the inhibitor concentration.

Determine the IC₅₀ value by fitting the data to a four-parameter logistic equation using

appropriate software (e.g., GraphPad Prism).

Data Presentation
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The following table presents representative data from a FAM-SAMS kinase inhibition assay

using the well-known kinase inhibitor, Staurosporine, against AMPK.

Staurosporine (nM) Log [Staurosporine] % Inhibition

0.1 -7.00 5.2

1 -6.00 25.8

2.18 -5.66 50.0

10 -5.00 78.3

100 -4.00 95.1

1000 -3.00 98.9

IC₅₀ for Staurosporine: 2.18 nM[1]

Conclusion
The FAM-SAMS kinase inhibition assay is a robust and sensitive method for identifying and

characterizing inhibitors of AMPK. Its non-radioactive, fluorescence-based format makes it

suitable for high-throughput screening in a drug discovery setting. The detailed protocol and

data analysis guide provided in these application notes will enable researchers to effectively

implement this assay in their laboratories.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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